Cas no 1227586-97-1 (2-Fluoro-5-(2-fluorophenyl)pyridine-3-methanol)

• Product Name: 2-Fluoro-5-(2-fluorophenyl)pyridine-3-methanol
• CAS No: 1227586-97-1
• MF: C₁₂H₉F₂NO
• MW: 221.202769994736
• CID: 4925432
• Update Time: 2025-06-29

2-Fluoro-5-(2-fluorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(2-fluorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H9F2NO/c13-11-4-2-1-3-10(11)8-5-9(7-16)12(14)15-6-8/h1-6,16H,7H2
• InChI Key： DQNUGPMLMBIFDX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=NC(=C(CO)C=1)F

Computed Properties

• Exact Mass: 221.06522023 g/mol
• Monoisotopic Mass: 221.06522023 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1
• Molecular Weight: 221.20

Additional information on 2-Fluoro-5-(2-fluorophenyl)pyridine-3-methanol

Professional Introduction to 2-Fluoro-5-(2-fluorophenyl)pyridine-3-methanol (CAS No: 1227586-97-1)

2-Fluoro-5-(2-fluorophenyl)pyridine-3-methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1227586-97-1, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple fluorine atoms and a pyridine core makes it an intriguing candidate for further research and development.

The molecular structure of 2-Fluoro-5-(2-fluorophenyl)pyridine-3-methanol consists of a pyridine ring substituted with a fluoro group at the 2-position and a 2-fluorophenyl group at the 5-position, with a hydroxymethyl group at the 3-position. This specific arrangement of functional groups contributes to its distinct reactivity and interaction with biological targets. The fluorine atoms, in particular, play a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic properties, making it a valuable scaffold for drug design.

In recent years, there has been growing interest in fluorinated pyridines as key motifs in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The introduction of fluorine atoms into aromatic rings can enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution and excretion. 2-Fluoro-5-(2-fluorophenyl)pyridine-3-methanol exemplifies these advantages, making it a compelling candidate for further investigation.

One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 2-Fluoro-5-(2-fluorophenyl)pyridine-3-methanol, including its fluorinated aromatic system and hydroxymethyl group, make it an ideal candidate for such applications.

Recent studies have demonstrated the potential of this compound as a lead molecule in the development of novel anticancer agents. Researchers have identified that modifications to the fluorinated pyridine core can significantly alter the compound's biological activity. For instance, studies have shown that varying the position or type of substituents on the pyridine ring can enhance binding to specific kinase domains. This flexibility in structure allows for the optimization of drug candidates to achieve higher selectivity and potency.

The synthesis of 2-Fluoro-5-(2-fluorophenyl)pyridine-3-methanol is another area of active research. Given its complex structure, multiple synthetic routes have been explored to achieve high yields and purity. Advances in synthetic methodologies have enabled researchers to incorporate fluorine atoms with greater precision, leading to more efficient and sustainable production processes. These advancements are crucial for translating laboratory discoveries into viable pharmaceuticals.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical data suggest that it exhibits promising activity against various cancer cell lines, with particular efficacy against tumors overexpressing specific kinases. Additionally, studies have explored its potential as an inhibitor of other enzymes involved in tumor growth and progression. These findings underscore the compound's therapeutic potential and highlight its importance as a scaffold for further drug development.

In conclusion, 2-Fluoro-5-(2-fluorophenyl)pyridine-3-methanol (CAS No: 1227586-97-1) is a versatile and promising compound with significant applications in pharmaceutical chemistry. Its unique structural features, particularly the presence of multiple fluorine atoms and a pyridine core, make it an ideal candidate for developing novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in the quest for innovative treatments for various diseases.